Cas no 1806883-41-9 (4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine
• CAS No: 1806883-41-9
• MF: C₈H₉F₂IN₂O
• MW: 314.071141004562
• CID: 4890854
• Update Time: 2025-06-14

4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine

• Inchi： 1S/C8H9F2IN2O/c1-14-6-4(2-12)5(7(9)10)3-13-8(6)11/h3,7H,2,12H2,1H3
• InChI Key： YTUIWSXLHGOWKE-UHFFFAOYSA-N
• SMILES： IC1=C(C(CN)=C(C=N1)C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine

Recent Advances in the Study of 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS: 1806883-41-9)

The compound 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS: 1806883-41-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic pyridine derivative, characterized by its unique functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving this compound is its role as a building block in the synthesis of targeted small-molecule inhibitors. The presence of the difluoromethyl and iodo substituents enhances its reactivity and binding affinity, making it a valuable intermediate in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which exhibited potent activity against cancer cell lines with minimal off-target effects. The study highlighted the compound's ability to modulate key signaling pathways involved in tumor proliferation and survival.

In addition to its applications in oncology, 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, particularly those expressing extended-spectrum beta-lactamases (ESBLs). The compound's mechanism of action involves the disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotics in the face of rising antimicrobial resistance.

Structural modifications of this compound have further expanded its therapeutic potential. Researchers have explored the introduction of various substituents to enhance its pharmacokinetic properties, such as solubility and metabolic stability. For instance, a 2024 study in ACS Chemical Biology described the synthesis of analogs with improved oral bioavailability, which could facilitate their transition from preclinical to clinical development. These advancements underscore the compound's versatility and its potential to address unmet medical needs.

Despite these promising findings, challenges remain in the optimization and scale-up of 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine-based therapeutics. Issues such as synthetic complexity, cost-effectiveness, and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through innovative synthetic strategies and comprehensive safety assessments.

In conclusion, 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS: 1806883-41-9) represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted utility in drug discovery, coupled with recent advancements in structural optimization, positions it as a molecule of high interest for future research. As the field continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics.